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Compound of Interest
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4-(Prop-2-yn-1-yl)morpholine-2,6-

dione

Cat. No.: B13196302

Get Quote

Executive Summary & Structural Definition
Morpholine-2,6-dione (also known as diglycolic anhydride or MIDA anhydride derivatives)

represents a unique class of heterocyclic scaffolds in medicinal chemistry. Unlike their stable

isomer morpholine-3,5-dione (cyclic imides) or the nitrogen-analog piperazine-2,6-dione (e.g.,

Dexrazoxane), the 2,6-dione system functions primarily as a reactive electrophilic warhead or a

labile protecting group.

Its "bioactivity" operates through two distinct paradigms:

Direct Covalent Inhibition: The anhydride core acts as an acylating agent, irreversibly

modifying nucleophilic residues (Ser, Lys, Cys) in target enzymes (e.g., Metallo-β-

lactamases).

Pro-drug/Platform Mechanics: The 2,6-dione cage is the structural basis of MIDA Boronates,

a revolutionary platform for the controlled release of bioactive boronic acids and the iterative

synthesis of complex natural products (e.g., Amphotericin B analogs).
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Structural Classification
Scaffold Variant

IUPAC / Common
Name

Chemical Nature
Primary Bio-
Application

Morpholine-2,6-dione

4-substituted-2,6-

morpholinedione

(MIDA Anhydride)

Cyclic Anhydride

(Reactive)

Covalent inhibitor;

MIDA boronate ligand;

Synthetic

intermediate.

Morpholine-3,5-dione

4-substituted-3,5-

morpholinedione

(Diglycolimide)

Cyclic Imide (Stable)

Anticonvulsant;

Antiproliferative

(stable

pharmacophore).

Piperazine-2,6-dione 2,6-Dioxopiperazine Bis-imide

Topoisomerase II

inhibition (e.g.,

Dexrazoxane).

Primary Mechanism of Action: The Reactive
Electrophile (2,6-Dione)
The morpholine-2,6-dione ring is thermodynamically unstable toward hydrolysis but kinetically

tunable via N-substitution. Its mechanism of action in a biological context is defined by ring-

opening acylation.

Covalent Enzyme Inhibition
In targets such as Metallo-β-lactamases (MBLs) or specific proteases, the morpholine-2,6-

dione moiety functions as a suicide substrate.

Recognition: The morpholine oxygen and carbonyls coordinate with the active site metal ions

(Zn²⁺) or hydrogen bond with the oxyanion hole.

Nucleophilic Attack: An active site nucleophile (e.g., Serine-OH or a water molecule activated

by Glu/Zn) attacks the carbonyl carbon at position 2 or 6.

Ring Opening: The high ring strain of the anhydride is released, resulting in the formation of

a linearized acid-amide adduct.
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Inactivation: The resulting covalent adduct sterically blocks the active site or chelates the

catalytic metal ion, permanently disabling the enzyme.

The Castagnoli-Cushman Reaction (CCR) Platform
While not a "drug" mechanism per se, the Castagnoli-Cushman Reaction is the primary route

by which morpholine-2,6-diones generate bioactive lactams.

Mechanism: Morpholine-2,6-dione reacts with imines (Schiff bases) to form isoquinolonic

acids or glutarimide analogs.

Result: These products are potent Topoisomerase I inhibitors and Anticonvulsants, often

misattributed to the dione precursor.

Figure 1: Generation of Bioactive Lactams from Morpholine-2,6-dione Precursors
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The MIDA Boronate Paradigm: Controlled Release
Mechanism
The most significant application of the morpholine-2,6-dione scaffold in drug development is the

MIDA (N-Methyliminodiacetic acid) Boronate system. Here, the 2,6-dione ring acts as a "cage"

that switches off the bioactivity of boronic acids, allowing for their use as pro-drugs or stable

building blocks.

Mechanism of Ligand Exchange (The "Switch")
Boronic acids are potent transition state inhibitors (e.g., Bortezomib) but have poor

pharmacokinetics and high reactivity. The MIDA ligand forms a morpholine-2,6-dione-like cage

around the boron atom.
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State A: The Cage (Inactive/Protected)

The boron atom is sp³ hybridized (tetrahedral).

The N-B dative bond locks the conformation.

Bioactivity: Null. The molecule is chemically inert and does not bind to the proteasome or

other targets.

State B: Hydrolysis (Activation)

Under mild aqueous basic conditions (physiological pH or specific microenvironments), the

N-B bond weakens.

The morpholine-2,6-dione ring hydrolyzes to N-methyliminodiacetic acid.

Result: Release of the free, bioactive boronic acid (sp² hybridized).

Therapeutic Implication
This mechanism allows for the design of slow-release boronic acid drugs. The MIDA-protected

compound circulates stably, and the active drug is released only upon hydrolysis of the dione

cage, potentially improving the therapeutic index and reducing off-target toxicity.
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Figure 2: MIDA Boronate 'Cage' Release Mechanism
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Comparative Pharmacology: 2,6-Dione vs. 3,5-Dione
It is critical to distinguish the reactive 2,6-dione from the stable 3,5-dione (imide), as their

pharmacological profiles are inverted.
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Feature Morpholine-2,6-dione Morpholine-3,5-dione

Chemical Class Anhydride (R-CO-O-CO-R) Imide (R-CO-N-CO-R)

Stability
Unstable in water (Hydrolyzes

to diacid)
Stable in water (Drug-like)

Target Interaction Covalent (Acylation)
Non-covalent (H-bonding /

Hydrophobic)

Key Bioactivity
MBL Inhibition, Reagent for

Synthesis

Anticonvulsant,

Antiproliferative

Example MIDA Anhydride Dimethadione analogs

Experimental Protocol: Stability & Reactivity Assay
To verify if a "morpholine-2,6-dione" hit is a true drug or a reactive artifact, use this protocol:

Preparation: Dissolve compound (10 µM) in DMSO.

Incubation: Dilute into PBS (pH 7.4) at 37°C.

Monitoring: Analyze aliquots by HPLC-MS at t=0, 1h, 6h, 24h.

2,6-Dione Signature: Rapid disappearance of parent peak; appearance of M+18 peak

(hydrolysis product: iminodiacetic acid).

3,5-Dione Signature: Parent peak remains stable (>95%) over 24h.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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